Cas no 2228449-12-3 (1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

1-(2-Fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a cyclopropylmethanamine derivative featuring a fluorinated aromatic ring and dimethyl substitution on the cyclopropane moiety. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine atom enhances metabolic stability and bioavailability, while the dimethylcyclopropyl group contributes to conformational rigidity, potentially improving target selectivity. Its well-defined synthesis route allows for high purity and scalability. This compound is particularly relevant in the development of bioactive molecules, where its balanced lipophilicity and steric constraints can optimize receptor interactions. Suitable for further functionalization, it serves as a versatile building block in medicinal chemistry.
1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine structure
2228449-12-3 structure
Product Name:1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2228449-12-3
MF:C13H18FN
MW:207.287127017975
CID:6367553
PubChem ID:165610020
Update Time:2025-06-08

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine
    • 2228449-12-3
    • EN300-1750398
    • [1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C13H18FN/c1-9-5-4-6-10(14)11(9)13(8-15)7-12(13,2)3/h4-6H,7-8,15H2,1-3H3
    • InChI Key: NDBQSNUTATUKSP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C)=C1C1(CN)CC1(C)C

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750398-0.05g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
0.05g
$1129.0 2023-09-20
Enamine
EN300-1750398-0.1g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
0.1g
$1183.0 2023-09-20
Enamine
EN300-1750398-0.25g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
0.25g
$1235.0 2023-09-20
Enamine
EN300-1750398-0.5g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
0.5g
$1289.0 2023-09-20
Enamine
EN300-1750398-1.0g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
1g
$1343.0 2023-06-03
Enamine
EN300-1750398-2.5g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
2.5g
$2631.0 2023-09-20
Enamine
EN300-1750398-5.0g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
5g
$3894.0 2023-06-03
Enamine
EN300-1750398-10.0g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
10g
$5774.0 2023-06-03
Enamine
EN300-1750398-1g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
1g
$1343.0 2023-09-20
Enamine
EN300-1750398-5g
[1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
2228449-12-3
5g
$3894.0 2023-09-20

Additional information on 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3)

1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine structure with a fluoro-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process, including the formation of the cyclopropane ring and subsequent functionalization with the fluoro-methylphenyl group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is critical for further preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its activity as a modulator of specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro studies indicate that it exhibits selective binding affinity, which could be leveraged for the development of treatments for neurological disorders such as depression and anxiety. However, detailed mechanistic studies are still underway to elucidate its exact mode of action and potential off-target effects.

In addition to its neurological applications, 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its anti-inflammatory and analgesic properties. Animal models have demonstrated its efficacy in reducing inflammation and pain, suggesting a broader therapeutic potential. Researchers are particularly interested in its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for further development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 1-(2-fluoro-6-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228449-12-3) represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing and future studies. Continued investigation into its mechanisms of action, safety profile, and therapeutic potential will be crucial for its eventual translation into clinical applications.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd